Cas no 39977-73-6 (3-Quinolinecarboxaldehyde,oxime)

• Product Name: 3-Quinolinecarboxaldehyde,oxime
• CAS No: 39977-73-6
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 314301
• PubChem ID: 9567845
• Update Time: 2025-04-19

3-Quinolinecarboxaldehyde,oxime Chemical and Physical Properties

Names and Identifiers

• (NE)-N-(quinolin-3-ylmethylidene)hydroxylamine
• 3-Quinolinecarboxaldehyde,oxime
• (E)-N-hydroxy-1-(quinolin-3-yl)methanimine
• Quinoline-3-carbaldehyde oxime
• AKOS006317427
• SCHEMBL5904869
• 39977-73-6
• EINECS 254-727-5

• Inchi： 1S/C10H8N2O/c13-12-7-8-5-9-3-1-2-4-10(9)11-6-8/h1-7,13H/b12-7+
• InChI Key： UDWKFPQPWSWXHC-KPKJPENVSA-N
• SMILES： O/N=C/C1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 45.48